Cas no 76578-90-0 (2,3,3-Trimethyl-1-(3-sulfopropyl)-3H-indol-1-ium-5-sulfonate)

2,3,3-Trimethyl-1-(3-sulfopropyl)-3H-indol-1-ium-5-sulfonate is a zwitterionic indole-based sulfonate compound characterized by its high water solubility and anionic-cationic dual functionality. The presence of two sulfonate groups enhances its stability and compatibility in aqueous systems, making it suitable for applications requiring precise pH buffering or ionic interactions. Its rigid indole backbone contributes to thermal and chemical resistance, while the quaternary ammonium moiety provides strong electrostatic binding properties. This compound is particularly useful in dye chemistry, biochemical assays, and as a reactive intermediate in organic synthesis. Its well-defined structure ensures consistent performance in formulations requiring controlled charge distribution and solubility.

2,3,3-Trimethyl-1-(3-sulfopropyl)-3H-indol-1-ium-5-sulfonate structure

76578-90-0 structure

Product Name:2,3,3-Trimethyl-1-(3-sulfopropyl)-3H-indol-1-ium-5-sulfonate

CAS No:76578-90-0

MF:C₁₄H₁₉NO₆S₂

MW:361.433761835098

CID:562129

PubChem ID:71464184

Update Time:2025-05-27

2,3,3-Trimethyl-1-(3-sulfopropyl)-3H-indol-1-ium-5-sulfonate Chemical and Physical Properties

Names and Identifiers

- 2,3,3-Trimethyl-1-(3-sulfopropyl)-3H-indol-1-ium-5-sulfonate
- 2,3,3-trimethyl-1-(3-sulfopropyl)indol-1-ium-5-sulfonate
- 3H-Indolium,2,3,3-trimethyl-5-sulfo-1-(3-sulfopropyl)-, inner salt
- 1-(3-sulfopropyl)-2,3,3-trimethyl-3H-indolium-5-sulfonate
- 2,3,3-trimethyl-1-(3-sulfonatopropyl)-indolinium-5-sulfonate
- AK126636
- KB-224904
- 76578-90-0
- DTXSID20855958
- SCHEMBL16195656
- BP-28027
- BDA57890
- MDL： MFCD12545732
- Inchi： 1S/C14H19NO6S2/c1-10-14(2,3)12-9-11(23(19,20)21)5-6-13(12)15(10)7-4-8-22(16,17)18/h5-6,9H,4,7-8H2,1-3H3,(H-,16,17,18,19,20,21)
- InChI Key： IJNKOCJUWUUMCV-UHFFFAOYSA-N
- SMILES： S(C1C=CC2=C(C=1)C(C)(C)C(C)=[N+]2CCCS(=O)(=O)O)(=O)(=O)[O-]

Computed Properties

Exact Mass: 361.06537967g/mol
Monoisotopic Mass: 361.06537967g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 683
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 131Å²

2,3,3-Trimethyl-1-(3-sulfopropyl)-3H-indol-1-ium-5-sulfonate Security Information

Storage Condition：Sealed in dry,2-8°C

2,3,3-Trimethyl-1-(3-sulfopropyl)-3H-indol-1-ium-5-sulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM147209-1g	2,3,3-trimethyl-1-(3-sulfopropyl)-3H-indol-1-ium-5-sulfonate	76578-90-0	95%	1g	$***	2023-03-31
Chemenu	CM147209-1g	2,3,3-trimethyl-1-(3-sulfopropyl)-3H-indol-1-ium-5-sulfonate	76578-90-0	95%	1g	$729	2021-08-05
Alichem	A199008590-1g	2,3,3-Trimethyl-1-(3-sulfopropyl)-3H-indol-1-ium-5-sulfonate	76578-90-0	95%	1g	$2130.60	2023-09-01
Alichem	A199008590-5g	2,3,3-Trimethyl-1-(3-sulfopropyl)-3H-indol-1-ium-5-sulfonate	76578-90-0	95%	5g	$5252.80	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1616514-1g	3-(2,3,3-Trimethyl-5-sulfo-3H-indol-1-ium-1-yl)propane-1-sulfonate	76578-90-0	98%	1g	￥5743.00	2024-07-28
Cooke Chemical	BD8532147-1g	2,3,3-Trimethyl-1-(3-sulfopropyl)-3H-indol-1-ium-5-sulfonate	76578-90-0	95+%	1g	RMB 2973.60	2025-02-20
1PlusChem	1P00ID7N-1g	2,3,3-trimethyl-1-(3-sulfopropyl)indol-1-ium-5-sulfonate	76578-90-0	95%	1g	$818.00	2024-04-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1616514-100mg	3-(2,3,3-Trimethyl-5-sulfo-3H-indol-1-ium-1-yl)propane-1-sulfonate	76578-90-0	98%	100mg	￥1608.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1616514-250mg	3-(2,3,3-Trimethyl-5-sulfo-3H-indol-1-ium-1-yl)propane-1-sulfonate	76578-90-0	98%	250mg	￥2872.00	2024-07-28